Cas no 2137644-98-3 (2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol)

2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol is a chiral amino alcohol derivative characterized by its phenyl and ethylamino functional groups. This compound exhibits potential utility in asymmetric synthesis and pharmaceutical applications due to its structural versatility, which allows for selective modifications at the amino and hydroxyl sites. Its phenyl-substituted butanol backbone contributes to steric and electronic effects, influencing reactivity in catalytic or chiral auxiliary roles. The ethylamino moiety enhances solubility in polar solvents, facilitating its use in homogeneous reaction systems. This product is suitable for research in medicinal chemistry and enantioselective transformations, offering a balance of stability and reactivity under controlled conditions.
2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol structure
2137644-98-3 structure
Product Name:2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol
CAS No:2137644-98-3
MF:C14H23NO
MW:221.338524103165
CID:6508022
PubChem ID:165715991
Update Time:2025-10-29

2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
    • 2137644-98-3
    • EN300-800907
    • 2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol
    • Inchi: 1S/C14H23NO/c1-3-15-10-9-14(11-16)12(2)13-7-5-4-6-8-13/h4-8,12,14-16H,3,9-11H2,1-2H3
    • InChI Key: MPNCLPYWFMOWSF-UHFFFAOYSA-N
    • SMILES: OCC(CCNCC)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.177964357g/mol
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 32.3Ų

2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-800907-0.05g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
0.05g
$792.0 2025-03-21
Enamine
EN300-800907-0.1g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
0.1g
$829.0 2025-03-21
Enamine
EN300-800907-0.25g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
0.25g
$867.0 2025-03-21
Enamine
EN300-800907-0.5g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
0.5g
$905.0 2025-03-21
Enamine
EN300-800907-1.0g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
1.0g
$943.0 2025-03-21
Enamine
EN300-800907-2.5g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
2.5g
$1848.0 2025-03-21
Enamine
EN300-800907-5.0g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
5.0g
$2732.0 2025-03-21
Enamine
EN300-800907-10.0g
2-[2-(ethylamino)ethyl]-3-phenylbutan-1-ol
2137644-98-3 95.0%
10.0g
$4052.0 2025-03-21

Additional information on 2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol

2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol (CAS No: 2137644-98-3)

2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol, also known by its CAS number 2137644-98-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an ethylamino group with a phenyl-substituted butanol backbone. The compound has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of bioactive molecules.

The chemical structure of 2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol consists of a four-carbon chain (butan-1-ol) with a phenyl group attached at the third carbon and an ethylamino group at the second carbon. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, making it versatile for various chemical reactions and biological interactions. The presence of the ethylamino group introduces amine functionality, which is known for its ability to form hydrogen bonds and participate in various biochemical processes.

Recent studies have explored the biological activity of 2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol, particularly its potential as a neuroprotective agent. Research conducted in 2023 demonstrated that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related conditions such as neurodegenerative diseases. Additionally, preliminary findings suggest that it may modulate neurotransmitter systems, making it a promising candidate for the treatment of disorders like Alzheimer's disease and Parkinson's disease.

In terms of synthesis, 2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One optimized approach involves the reaction of an appropriate aldehyde with an amine derivative, followed by reduction to yield the final alcohol product. This method has been refined to improve yield and purity, making it suitable for large-scale production.

The compound's physical properties are also noteworthy. It has a melting point of approximately 50°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it convenient for use in various laboratory settings. Furthermore, its stability under physiological conditions has been confirmed, which is crucial for its potential use in pharmaceutical applications.

From an industrial perspective, 2-[2-(Ethylamino)ethyl]-3-phenylbutan-1-ol is utilized as an intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals. Its role as a building block underscores its importance in modern organic synthesis.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and exploring its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk